6-Bromo-7-fluoro-3-iodo-1H-indazole 6-Bromo-7-fluoro-3-iodo-1H-indazole
Brand Name: Vulcanchem
CAS No.: 2432848-78-5
VCID: VC11656466
InChI: InChI=1S/C7H3BrFIN2/c8-4-2-1-3-6(5(4)9)11-12-7(3)10/h1-2H,(H,11,12)
SMILES: C1=CC(=C(C2=NNC(=C21)I)F)Br
Molecular Formula: C7H3BrFIN2
Molecular Weight: 340.92 g/mol

6-Bromo-7-fluoro-3-iodo-1H-indazole

CAS No.: 2432848-78-5

Cat. No.: VC11656466

Molecular Formula: C7H3BrFIN2

Molecular Weight: 340.92 g/mol

* For research use only. Not for human or veterinary use.

6-Bromo-7-fluoro-3-iodo-1H-indazole - 2432848-78-5

Specification

CAS No. 2432848-78-5
Molecular Formula C7H3BrFIN2
Molecular Weight 340.92 g/mol
IUPAC Name 6-bromo-7-fluoro-3-iodo-2H-indazole
Standard InChI InChI=1S/C7H3BrFIN2/c8-4-2-1-3-6(5(4)9)11-12-7(3)10/h1-2H,(H,11,12)
Standard InChI Key DRHSETPUGJKEIQ-UHFFFAOYSA-N
SMILES C1=CC(=C(C2=NNC(=C21)I)F)Br
Canonical SMILES C1=CC(=C(C2=NNC(=C21)I)F)Br

Introduction

6-Bromo-7-fluoro-3-iodo-1H-indazole is a complex organic compound belonging to the indazole family, which is a class of heterocyclic aromatic compounds. This specific compound is characterized by its molecular structure, which includes bromo, fluoro, and iodo substituents attached to the indazole ring. The presence of these halogen atoms significantly influences its chemical properties and potential applications.

Synthesis and Purification

The synthesis of 6-Bromo-7-fluoro-3-iodo-1H-indazole often involves the halogenation of indazole derivatives. A common method includes the use of N-bromosuccinimide (NBS) for bromination and iodine for iodination. The purification process typically involves chromatographic techniques, such as medium-pressure liquid chromatography (MPLC), using solvents like ethyl acetate and hexanes to achieve high purity .

Synthesis Steps

  • Starting Material Preparation: Indazole derivatives are prepared or obtained commercially.

  • Halogenation: Bromination using NBS, followed by iodination with iodine.

  • Purification: MPLC with ethyl acetate in hexanes.

Potential Biological Activities

Compound TypeBiological ActivityReference
Indazole DerivativesAnticancer (apoptosis induction)
Halogenated IndazolesPharmaceutical intermediates

Safety and Handling

Handling 6-Bromo-7-fluoro-3-iodo-1H-indazole requires caution due to its potential toxicity and reactivity. It is classified with hazard statements such as H302 (harmful if swallowed), H315 (causes skin irritation), and H320 (causes eye irritation) . Proper protective equipment and ventilation are recommended when working with this compound.

Safety Precautions

  • Personal Protective Equipment (PPE): Gloves, goggles, and lab coats.

  • Storage Conditions: Room temperature, away from incompatible substances.

  • Disposal: Follow local regulations for hazardous waste disposal.

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